Cas no 1823389-55-4 (Methyl 2-prop-2-enylmorpholine-2-carboxylate)

• Product Name: Methyl 2-prop-2-enylmorpholine-2-carboxylate
• CAS No: 1823389-55-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6140936
• PubChem ID: 137941108
• Update Time: 2025-06-14

Methyl 2-prop-2-enylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-prop-2-enylmorpholine-2-carboxylate
• EN300-6512043
• methyl 2-(prop-2-en-1-yl)morpholine-2-carboxylate
• 1823389-55-4

• Inchi： 1S/C9H15NO3/c1-3-4-9(8(11)12-2)7-10-5-6-13-9/h3,10H,1,4-7H2,2H3
• InChI Key： OSBJNYLADSUENJ-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C(=O)OC)CC=C

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-prop-2-enylmorpholine-2-carboxylate

Research Briefing on Methyl 2-prop-2-enylmorpholine-2-carboxylate (CAS: 1823389-55-4) in Chemical Biology and Pharmaceutical Applications

Methyl 2-prop-2-enylmorpholine-2-carboxylate (CAS: 1823389-55-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This morpholine derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The compound's chemical structure, which combines a morpholine ring with an acrylate moiety, offers versatility for further functionalization, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have explored the role of Methyl 2-prop-2-enylmorpholine-2-carboxylate as a key building block in the development of novel therapeutic agents. Its structural attributes, such as the presence of a reactive double bond and a carboxylate ester, enable it to participate in a variety of chemical reactions, including Michael additions, cycloadditions, and nucleophilic substitutions. These properties have been leveraged in the synthesis of potential drug candidates targeting diseases such as cancer, infectious diseases, and neurological disorders. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in pathological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 2-prop-2-enylmorpholine-2-carboxylate was employed as a precursor in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited significant binding affinity to target proteins, highlighting its utility in PPI-based drug discovery. Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, reported the compound's application in the design of covalent inhibitors, where its acrylate group played a crucial role in forming irreversible bonds with cysteine residues in target enzymes.

Beyond its applications in drug discovery, Methyl 2-prop-2-enylmorpholine-2-carboxylate has also been investigated for its potential in chemical biology tools. For example, researchers have used it to develop fluorescent probes and affinity labels for studying enzyme mechanisms and cellular processes. The compound's ability to undergo bioorthogonal reactions has further expanded its utility in live-cell imaging and proteomics studies. These advancements underscore the compound's versatility and its growing importance in both basic and applied research.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of Methyl 2-prop-2-enylmorpholine-2-carboxylate. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. Additionally, ongoing research aims to elucidate the compound's pharmacokinetic and toxicological profiles to ensure its suitability for further development. As the field progresses, Methyl 2-prop-2-enylmorpholine-2-carboxylate is expected to play an increasingly significant role in the discovery and development of next-generation therapeutics and biochemical tools.

In conclusion, Methyl 2-prop-2-enylmorpholine-2-carboxylate (CAS: 1823389-55-4) represents a valuable compound in the toolkit of chemical biologists and pharmaceutical researchers. Its unique structural features and reactivity profile enable diverse applications, from drug discovery to chemical biology. Continued research and development efforts are likely to uncover new opportunities for this compound, further solidifying its position in the field. This briefing highlights the latest advancements and underscores the need for interdisciplinary collaboration to fully realize its potential.